Cas no 116178-40-6 (Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester)

Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester structure
116178-40-6 structure
Product Name:Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester
CAS No:116178-40-6
MF:C10H14N2O3
MW:210.229762554169
CID:3647124
PubChem ID:14067863
Update Time:2025-04-22

Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester
    • Carbamic acid, (6-ethoxy-3-pyridinyl)-, ethyl ester (9CI)
    • DTXSID901222731
    • 116178-40-6
    • AKOS018789799
    • Inchi: 1S/C10H14N2O3/c1-3-14-9-6-5-8(7-11-9)12-10(13)15-4-2/h5-7H,3-4H2,1-2H3,(H,12,13)
    • InChI Key: KFFDTDREJSMXHM-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)NC1=CC=C(OCC)N=C1

Computed Properties

  • Exact Mass: 210.10044231Da
  • Monoisotopic Mass: 210.10044231Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 60.5Ų
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